Cas no 1260648-77-8 (2-(Pyrimidin-2-yl)malonic acid)

2-(Pyrimidin-2-yl)malonic acid is a versatile heterocyclic compound featuring a pyrimidine ring linked to a malonic acid moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmaceutical scaffolds. The malonic acid group offers functional flexibility, enabling further derivatization through decarboxylation or condensation reactions. Its pyrimidine core is significant in medicinal chemistry, often contributing to bioactive molecule design. The compound's stability and reactivity under controlled conditions make it suitable for applications in drug discovery and agrochemical research. It is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in synthetic workflows.

2-(Pyrimidin-2-yl)malonic acid structure

1260648-77-8 structure

Product Name:2-(Pyrimidin-2-yl)malonic acid

CAS No:1260648-77-8

MF:C₇H₆N₂O₄

MW:182.133541584015

CID:1081252

PubChem ID:55267291

Update Time:2025-10-12

2-(Pyrimidin-2-yl)malonic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Pyrimidin-2-yl)malonic acid
- 2-pyrimidin-2-ylpropanedioic acid
- 1260648-77-8
- (Pyrimidin-2-yl)propanedioic acid
- SCHEMBL6999564
- pyrimidine-malonic acid
- DTXSID50717191
- AKOS006313065
- 2-(Pyrimidin-2-yl)malonicacid
- SB56983
- Inchi： 1S/C7H6N2O4/c10-6(11)4(7(12)13)5-8-2-1-3-9-5/h1-4H,(H,10,11)(H,12,13)
- InChI Key： FRWAYXIAIRWAHZ-UHFFFAOYSA-N
- SMILES： OC(C(C(=O)O)C1N=CC=CN=1)=O

Computed Properties

Exact Mass: 182.03275668g/mol
Monoisotopic Mass: 182.03275668g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 100Å²

2-(Pyrimidin-2-yl)malonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM164641-1g	2-(pyrimidin-2-yl)malonic acid	1260648-77-8	95%	1g	$421	2021-08-05
Chemenu	CM164641-1g	2-(pyrimidin-2-yl)malonic acid	1260648-77-8	95%	1g	$495	2023-02-18